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Compound of Interest

Compound Name: Endophenazine C

Cat. No.: B15563188 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Endophenazine C is readily available in

public domains. The following handling and disposal procedures are based on the known

hazards of the parent phenazine class of compounds and related phenothiazine derivatives.[1]

[2][3][4] It is imperative that users conduct a thorough internal risk assessment before handling

or disposing of this compound. All local, state, and federal regulations for hazardous waste

disposal must be followed.[1]

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals to ensure the safe disposal of Endophenazine C and

associated contaminated materials.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are working in a well-ventilated area,

preferably within a chemical fume hood.[1] Avoid generating dust from the solid compound.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][4]

Skin Protection:

Hand Protection: Use nitrile rubber gloves.[1]

Body Protection: Wear a laboratory coat, long-sleeved clothing, and closed-toe shoes.[1]
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Respiratory Protection: If ventilation is inadequate or when handling larger quantities, use a

NIOSH-approved respirator with a cartridge appropriate for organic vapors and particulates.

[1]

Hazard Summary and Data
Endophenazine C belongs to the phenazine family of compounds, which are known for their

biological activity.[5][6][7][8] Based on related compounds like phenazine and phenothiazine,

Endophenazine C should be treated as a hazardous substance. Potential hazards include

being harmful if swallowed, causing skin and eye irritation, and being toxic to aquatic life.[2][9]

Hazard Profile (Based on Phenazine and
Phenothiazine)

Data

GHS Classification (Inferred) Acute Toxicity, Oral (Category 4)[2][9][10]

Skin Irritation/Sensitization (Category 1/2)[2][10]

Eye Irritation (Category 2A)[11]

Hazardous to the Aquatic Environment[2]

Toxicity to Fish (Phenothiazine)
LC50 - Oncorhynchus mykiss (rainbow trout) -

70.7 mg/l - 96 h[2]

Toxicity to Daphnia (Phenothiazine)
EC50 - Daphnia magna (Water flea) - 11.92 mg/l

- 48 h[2]

Biodegradability (Phenothiazine) Not readily biodegradable[2]

Step-by-Step Disposal Procedures
The proper disposal method for Endophenazine C depends on the quantity and form of the

waste (solid compound, solutions, or contaminated materials).

1. Disposal of Empty Containers:

Thoroughly remove all contents from the container.

Rinse the container three times with a suitable solvent (e.g., ethanol or acetone).
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Collect the first rinseate as hazardous waste for disposal.[12] Subsequent rinses may also

need to be collected depending on local regulations.

After thorough rinsing and air-drying, deface or remove the original label.[12]

Dispose of the clean, dry container as regular solid waste (e.g., glass recycling), in

accordance with institutional policies.[12]

2. Disposal of Small Quantities of Endophenazine C (Solid or Solution):

This procedure is suitable for residual amounts from experimental use.

If in solid form, dissolve the Endophenazine C in a combustible solvent such as ethanol or

acetone.

Transfer the solution to a properly labeled hazardous waste container. The container must be

compatible with the solvent used.

The waste container label should include: "Hazardous Waste," the full chemical name

("Endophenazine C"), the solvent used, and the associated hazards (e.g., "Toxic,"

"Flammable").

Store the sealed waste container in a designated satellite accumulation area until it is

collected by your institution's Environmental Health and Safety (EHS) department.

3. Disposal of Bulk Quantities or Expired Product:

Do not attempt to dispose of large quantities of Endophenazine C through laboratory

procedures.

Ensure the material is in a sealed, properly labeled container.

Arrange for disposal through a licensed hazardous waste disposal company.[2] Contact your

institution's EHS department to coordinate the pickup and disposal.

4. Disposal of Contaminated Labware and Debris:
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This includes items such as gloves, pipette tips, weigh boats, and paper towels that have come

into direct contact with Endophenazine C.

Collect all contaminated solid waste in a designated, clearly labeled hazardous waste bag or

container.

The container should be labeled as "Hazardous Waste" and specify the contaminant

("Endophenazine C contaminated debris").

When the container is full, seal it and arrange for pickup by your institution's EHS department

for incineration or other approved disposal methods.

Experimental Protocols Cited
While no experimental protocols for the disposal of Endophenazine C are published, the

procedures outlined above are based on standard laboratory practices for the safe disposal of

hazardous organic compounds. The primary method for disposal of organic waste, such as

Endophenazine C, is typically incineration by a licensed hazardous waste facility.[2][13] For

unused medicines in a non-laboratory setting, the FDA recommends mixing them with an

unappealing substance and disposing of them in the household trash if a take-back program is

not available.[14] However, for a research chemical like Endophenazine C, this is not an

appropriate method.

Disposal Workflow Diagram
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Endophenazine C Disposal Decision Workflow
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Caption: Decision workflow for the safe disposal of Endophenazine C waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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